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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermogravimetric analysis

(TGA) of ferrous lactate. Due to a lack of extensive specific literature on the TGA of ferrous
lactate, this guide synthesizes information from the analysis of analogous iron carboxylates,

such as ferrous gluconate, ferrous citrate, and general principles of metal lactate thermal

decomposition. The presented decomposition pathways, quantitative data, and experimental

protocols are therefore based on established chemical principles and data from related

compounds, offering a robust predictive framework for researchers.

Introduction to Ferrous Lactate and
Thermogravimetric Analysis
Ferrous lactate, the iron(II) salt of lactic acid, is a widely utilized iron supplement in

pharmaceuticals and a food additive for iron fortification. Its chemical formula is typically

represented as C₆H₁₀FeO₆, often found in hydrated forms such as the dihydrate or trihydrate.

The thermal stability and decomposition characteristics of ferrous lactate are critical

parameters for its use in drug formulation and manufacturing, as they influence storage

conditions, shelf-life, and behavior during thermal processing.

Thermogravimetric analysis (TGA) is an essential analytical technique for characterizing the

thermal stability and composition of materials. TGA measures the change in mass of a sample
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as a function of temperature or time in a controlled atmosphere. This technique provides

valuable information on dehydration, desolvation, decomposition, and oxidation processes.

Postulated Thermal Decomposition Pathway of
Ferrous Lactate
The thermal decomposition of ferrous lactate is expected to proceed in distinct stages, highly

dependent on the atmospheric conditions (inert or oxidizing). The following sections detail the

postulated decomposition pathways for ferrous lactate dihydrate (C₆H₁₀FeO₆·2H₂O).

Decomposition in an Inert Atmosphere (e.g., Nitrogen)
Under an inert atmosphere, the decomposition is expected to occur in three main stages:

Dehydration: The initial mass loss corresponds to the removal of water of hydration.

Decomposition of Anhydrous Lactate: The lactate moiety decomposes, likely forming an

intermediate such as iron(II) carbonate (FeCO₃) or iron(II) oxalate (FeC₂O₄), with the release

of organic volatiles.

Final Decomposition to Iron Oxide: The intermediate further decomposes to yield iron(II)

oxide (wüstite, FeO) and carbon monoxide/dioxide. At higher temperatures,

disproportionation of FeO to metallic iron (Fe) and magnetite (Fe₃O₄) is possible.

The overall proposed reaction sequence is: C₆H₁₀FeO₆·2H₂O(s) → C₆H₁₀FeO₆(s) + 2H₂O(g)

C₆H₁₀FeO₆(s) → FeCO₃(s) + volatile organic products FeCO₃(s) → FeO(s) + CO₂(g)

Decomposition in an Oxidizing Atmosphere (e.g., Air)
In the presence of oxygen, the decomposition process is accompanied by the oxidation of

ferrous (Fe²⁺) to ferric (Fe³⁺) iron.

Dehydration: Similar to the inert atmosphere, the first step is the loss of water molecules.

Oxidative Decomposition: The anhydrous ferrous lactate undergoes oxidative

decomposition. This is a complex process involving the breakdown of the lactate ligands and

the simultaneous oxidation of the iron center.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation of Ferric Oxide: The final residue is typically the most stable iron oxide, hematite

(α-Fe₂O₃).

The overall proposed reaction in an oxidizing atmosphere is: 4(C₆H₁₀FeO₆·2H₂O)(s) + 27O₂(g)

→ 2Fe₂O₃(s) + 24CO₂(g) + 28H₂O(g)

Data Presentation: Theoretical Quantitative Analysis
The following tables summarize the theoretical mass loss for each stage of the postulated

decomposition of ferrous lactate dihydrate (Molar Mass: 269.98 g/mol ).

Table 1: Theoretical Mass Loss of Ferrous Lactate Dihydrate in an Inert Atmosphere

Decomposition
Stage

Proposed Reaction
Temperature Range
(°C) (Estimated)

Theoretical Mass
Loss (%)

Dehydration
C₆H₁₀FeO₆·2H₂O →

C₆H₁₀FeO₆ + 2H₂O
100 - 200 13.34%

Lactate

Decomposition

C₆H₁₀FeO₆ → FeCO₃

+ ...
200 - 400

~47.04% (relative to

anhydrous)

Carbonate

Decomposition
FeCO₃ → FeO + CO₂ 400 - 600 37.95% (of FeCO₃)

Overall
C₆H₁₀FeO₆·2H₂O →

FeO + ...
100 - 600 73.33%

Table 2: Theoretical Mass Loss of Ferrous Lactate Dihydrate in an Oxidizing Atmosphere

Decomposition
Stage

Proposed Overall
Reaction

Temperature Range
(°C) (Estimated)

Theoretical Mass
Loss (%)

Dehydration &

Oxidative

Decomposition

4(C₆H₁₀FeO₆·2H₂O) +

27O₂ → 2Fe₂O₃ +

24CO₂ + 28H₂O

100 - 600 70.36%
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Note: The temperature ranges are estimates based on the thermal analysis of similar iron

carboxylates and should be determined experimentally.

Experimental Protocols
The following is a representative experimental protocol for the thermogravimetric analysis of

ferrous lactate.

4.1 Instrumentation

A calibrated thermogravimetric analyzer capable of controlled heating rates and atmospheric

conditions.

Alumina or platinum crucibles.

A microbalance with a precision of at least 0.01 mg.

4.2 Sample Preparation

Ensure the ferrous lactate sample is homogenous. If necessary, gently grind the sample to

a fine powder using an agate mortar and pestle.

Accurately weigh approximately 5-10 mg of the ferrous lactate sample into a pre-tared TGA

crucible.

Distribute the sample evenly at the bottom of the crucible to ensure uniform heating.

4.3 TGA Method Parameters

Temperature Program:

Equilibrate at 30 °C.

Ramp from 30 °C to 800 °C at a heating rate of 10 °C/min.

Atmosphere:

For inert conditions: High purity nitrogen at a flow rate of 50 mL/min.
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For oxidizing conditions: Dry air or oxygen at a flow rate of 50 mL/min.

Data Collection: Continuously record the sample mass and temperature.

4.4 Data Analysis

Plot the percentage mass loss as a function of temperature to obtain the TGA curve.

Generate the first derivative of the TGA curve (DTG curve) to identify the temperatures of

maximum mass loss rates for each decomposition step.

Determine the onset and end temperatures for each distinct mass loss event.

Calculate the percentage mass loss for each decomposition stage and compare it with the

theoretical values to elucidate the decomposition mechanism.

Visualization of Decomposition Pathways
The following diagrams, generated using the DOT language, illustrate the postulated thermal

decomposition pathways of ferrous lactate dihydrate.
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Caption: Postulated decomposition of ferrous lactate in an inert atmosphere.
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Caption: Postulated decomposition of ferrous lactate in an oxidizing atmosphere.

Conclusion
This technical guide provides a foundational understanding of the thermogravimetric analysis of

ferrous lactate based on theoretical calculations and analogies with similar iron compounds.

The proposed multi-step decomposition in an inert atmosphere to FeO and a single-step

oxidative decomposition to Fe₂O₃ in air offer a predictive framework for experimental design

and data interpretation. Researchers are encouraged to use the provided experimental protocol

as a starting point and to correlate TGA results with other analytical techniques, such as

Differential Scanning Calorimetry (DSC) and Evolved Gas Analysis (EGA), for a more complete

characterization of the thermal behavior of ferrous lactate.

To cite this document: BenchChem. [Thermogravimetric Analysis of Ferrous Lactate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158659#thermogravimetric-analysis-of-ferrous-
lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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